2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C9H15ClN2O2/c1-12-6-7(4-9(12)14)2-3-11-8(13)5-10/h7H,2-6H2,1H3,(H,11,13)
• InChI Key: HIKICZQZMPJJCS-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)CCNC(=O)CCl
• Molecular Formula: C9H15ClN2O2
• Molecular Weight: 218.68 g/mol

Description

2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide, also known as CNOEA, is a chemical compound that has gained attention in the scientific community due to its potential use in research applications. CNOEA is a derivative of pyrrolidine and has been synthesized through various methods.

Mechanism of Action

2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide binds to the DREADD receptor, which is a modified version of the muscarinic acetylcholine receptor. Binding of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide to the DREADD receptor leads to the activation of downstream signaling pathways, resulting in changes in cellular function. The activation of DREADD receptors can be controlled by the administration of clozapine-N-oxide (CNO), which is a metabolite of clozapine.
Biochemical and Physiological Effects:
2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide has been shown to induce neuronal activation in vitro and in vivo. In addition, 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide has been used to study the function of specific GPCRs in various physiological processes, including pain, anxiety, and addiction.

Advantages and Limitations for Lab Experiments

The use of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide in scientific research has several advantages. It is a selective agonist of the DREADD receptor, which allows for the specific activation of GPCRs of interest. In addition, the administration of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide can be controlled, which allows for the precise timing and duration of receptor activation. However, there are limitations to the use of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide in lab experiments. The synthesis of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide can be challenging, and the yield can be low. In addition, the use of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide in vivo can be complicated by the potential for off-target effects.

Future Directions

There are several future directions for research involving 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide. One area of interest is the development of new methods for the synthesis of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide with higher yields. In addition, the use of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide in combination with other tools, such as optogenetics, could provide new insights into the function of GPCRs. Finally, the use of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide in disease models, such as Parkinson's disease, could provide new therapeutic targets and treatment options.
Conclusion:
In conclusion, 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide is a chemical compound that has potential use in scientific research as a tool to study the function of G protein-coupled receptors. The synthesis of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide can be challenging, but its selective activation of the DREADD receptor allows for the specific activation of GPCRs of interest. The use of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide in combination with other tools could provide new insights into the function of GPCRs and potential therapeutic targets for various diseases.

Synthesis Methods

2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide has been synthesized through various methods, including the reaction of 2-chloro-N-(2-hydroxyethyl)acetamide with 1-methyl-5-oxopyrrolidine-3-carboxylic acid, followed by the addition of triethylamine. Another method involves the reaction of 2-chloro-N-(2-hydroxyethyl)acetamide with 1-methyl-5-oxopyrrolidine-3-carboxylic acid methyl ester in the presence of triethylamine. The yield of 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide using these methods ranges from 40-60%.

Scientific Research Applications

2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide has potential use in scientific research as a tool to study the function of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a crucial role in signal transduction and are involved in various physiological processes. 2-Chloro-N-[2-(1-methyl-5-oxopyrrolidin-3-yl)ethyl]acetamide is a selective agonist of the G protein-coupled receptor DREADD (Designer Receptor Exclusively Activated by a Designer Drug), which can be used to study the function of specific GPCRs in vivo.